Cas no 1227574-29-9 (2,6-Di(pyridin-3-yl)nicotinaldehyde)

• Product Name: 2,6-Di(pyridin-3-yl)nicotinaldehyde
• CAS No: 1227574-29-9
• MF: C₁₆H₁₁N₃O
• MW: 261.278043031693
• CID: 4801909
• Update Time: 2025-06-14

2,6-Di(pyridin-3-yl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-di(pyridin-3-yl)nicotinaldehyde
• 2,6-Di(pyridin-3-yl)nicotinaldehyde

• Inchi： 1S/C16H11N3O/c20-11-14-5-6-15(12-3-1-7-17-9-12)19-16(14)13-4-2-8-18-10-13/h1-11H
• InChI Key： FGVFEIAKINRRIM-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C2C=NC=CC=2)N=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 323
• XLogP3: 1.5
• Topological Polar Surface Area: 55.7

Additional information on 2,6-Di(pyridin-3-yl)nicotinaldehyde

Recent Advances in the Application of 2,6-Di(pyridin-3-yl)nicotinaldehyde (CAS: 1227574-29-9) in Chemical Biology and Pharmaceutical Research

The compound 2,6-Di(pyridin-3-yl)nicotinaldehyde (CAS: 1227574-29-9) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its unique pyridine and nicotinaldehyde moieties, has attracted significant attention due to its versatile applications in drug discovery, medicinal chemistry, and chemical biology. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable applications of 2,6-Di(pyridin-3-yl)nicotinaldehyde is its role in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have utilized the aldehyde functionality of this compound to design and synthesize novel kinase inhibitors with improved selectivity and potency. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a precursor in the development of selective inhibitors for the JAK family of kinases, which are key targets in autoimmune diseases.

In addition to its applications in kinase inhibitor development, 2,6-Di(pyridin-3-yl)nicotinaldehyde has also been investigated for its potential in metal-catalyzed reactions and as a ligand in coordination chemistry. The presence of multiple pyridine rings in its structure makes it an excellent candidate for forming stable complexes with transition metals, which can be exploited in catalytic processes or as probes for studying biological systems. A recent study in ACS Catalysis highlighted its utility in palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex organic molecules, including pharmaceuticals.

Another area of interest is the compound's potential in the development of fluorescent probes and imaging agents. The conjugated system of pyridine and aldehyde groups provides a platform for the design of fluorophores with tunable optical properties. Researchers have recently reported the synthesis of fluorescent derivatives of 2,6-Di(pyridin-3-yl)nicotinaldehyde for use in live-cell imaging, enabling the visualization of cellular processes with high spatial and temporal resolution. This application is particularly valuable in the study of intracellular signaling and drug-target interactions.

Despite its promising applications, challenges remain in the optimization of 2,6-Di(pyridin-3-yl)nicotinaldehyde-based compounds for clinical use. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and the growing body of research supporting its utility suggest that it will continue to be a valuable tool in chemical biology and pharmaceutical research.

In conclusion, 2,6-Di(pyridin-3-yl)nicotinaldehyde (CAS: 1227574-29-9) represents a multifaceted scaffold with significant potential in drug discovery and chemical biology. Its applications span from kinase inhibitor development to fluorescent probe design, highlighting its adaptability and importance in modern research. Continued exploration of its properties and applications is expected to yield further breakthroughs in the field.